Cas no 899946-79-3 (6-(2H-1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(2H-1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 899946-79-3
• MF: C₁₈H₁₃ClN₂O₃
• MW: 340.76042342186
• CID: 5489455
• PubChem ID: 7664064
• Update Time: 2025-06-26

6-(2H-1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• CCG-287477
• 6-(2H-1,3-benzodioxol-5-yl)-2-[(4-chlorophenyl)methyl]-2,3-dihydropyridazin-3-one
• AKOS024465402
• 899946-79-3
• F2774-1460
• 6-(1,3-benzodioxol-5-yl)-2-[(4-chlorophenyl)methyl]pyridazin-3-one
• 6-(benzo[d][1,3]dioxol-5-yl)-2-(4-chlorobenzyl)pyridazin-3(2H)-one
• 6-(2H-1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C18H13ClN2O3/c19-14-4-1-12(2-5-14)10-21-18(22)8-6-15(20-21)13-3-7-16-17(9-13)24-11-23-16/h1-9H,10-11H2
• InChI Key： RPQNXECEBRBERW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C=CC(C2=CC=C3C(=C2)OCO3)=N1)=O

Computed Properties

• Exact Mass: 340.0614700g/mol
• Monoisotopic Mass: 340.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.1Ų

Additional information on 6-(2H-1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)methyl-2,3-dihydropyridazin-3-one

6-(2H-1,3-Benzodioxol-5-yl)-2-(4-chlorophenyl)methyl-2,3-dihydropyridazin-3-one: A Comprehensive Overview

The compound with CAS No 899946-79-3, known as 6-(2H-1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)methyl-2,3-dihydropyridazin-3-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule's core structure consists of a dihydropyridazinone framework, which is a heterocyclic ring system that has been extensively studied for its biological activity.

The benzodioxol moiety attached to the dihydropyridazinone ring contributes to the compound's stability and bioavailability. Recent studies have highlighted the importance of such structural elements in enhancing the pharmacokinetic properties of drugs. The presence of a 4-chlorophenyl group further modulates the compound's activity by introducing electronic effects that can influence its interaction with biological targets.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that 6-(2H-1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)methyl-2,3-dihydropyridazin-3-one exhibits potent inhibitory activity against several kinases, making it a valuable candidate for drug discovery.

In addition to its enzymatic activity, this compound has shown remarkable selectivity for specific biological targets. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential therapeutic agents. Researchers have employed advanced computational techniques, such as molecular docking and dynamics simulations, to elucidate the binding mechanisms of this compound with its target proteins.

The synthesis of 6-(2H-1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)methyl-2,3-dihydropyridazin-3-one involves a multi-step process that combines principles from organic synthesis and catalysis. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield high-purity products. This approach not only streamlines the production process but also aligns with the growing trend toward sustainable chemical manufacturing.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the physicochemical properties of this compound. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's molecular structure and purity. These analyses are essential for ensuring the reliability of experimental results in preclinical studies.

Looking ahead, the development of 6-(2H-1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)methyl-2,3-dihydropyridazin-3-one into a clinical candidate will depend on several factors, including its efficacy in animal models and its safety profile in toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process and bring this promising compound closer to clinical trials.

In conclusion, 6-(2H-1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)methyl-2,3-dihydropyridazinone represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its potent biological activity, positions it as a strong candidate for addressing unmet medical needs. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for contributing to the development of innovative treatments for various diseases.